Cas no 877775-86-5 (Benzonitrile, 4,4'-[1,3-phenylenebis(methylene)]bis-)

• Product Name: Benzonitrile, 4,4'-[1,3-phenylenebis(methylene)]bis-
• CAS No: 877775-86-5
• MF: C₂₂H₁₆N₂
• MW: 308.375844955444
• CID: 582227
• PubChem ID: 71405572
• Update Time: 2025-04-19

Benzonitrile, 4,4'-[1,3-phenylenebis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-[1,3-phenylenebis(methylene)]bis-
• 4-[[3-[(4-cyanophenyl)methyl]phenyl]methyl]benzonitrile
• 4,4'-[1,3-Phenylenebis(methylene)]dibenzonitrile
• DTXSID50826217
• 877775-86-5

• Inchi： 1S/C22H16N2/c23-15-19-8-4-17(5-9-19)12-21-2-1-3-22(14-21)13-18-6-10-20(16-24)11-7-18/h1-11,14H,12-13H2
• InChI Key： KPWRNGQRJXSRBI-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CC1C=CC=C(C=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 308.131348519g/mol
• Monoisotopic Mass: 308.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.6Ų